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Compound of Interest

2-Bromo-1-methyl-3-
Compound Name:
(trifluoromethyl)benzene

Cat. No.: B1291846

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-1-methyl-3-(trifluoromethyl)benzene, a key intermediate in various organic
syntheses. The information is curated for researchers, scientists, and professionals in drug
development and agrochemical industries, offering a foundation for its application in complex
molecular synthesis.

Core Physical and Chemical Properties

2-Bromo-1-methyl-3-(trifluoromethyl)benzene is a substituted aromatic compound with the
chemical formula CsHeBrFs.[1] It is recognized for its role as a versatile building block in the
synthesis of pharmaceuticals and pesticides.[1]

Data Presentation: Summary of Physical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1291846?utm_src=pdf-interest
https://www.benchchem.com/product/b1291846?utm_src=pdf-body
https://www.benchchem.com/product/b1291846?utm_src=pdf-body
https://www.benchchem.com/product/b1291846?utm_src=pdf-body
https://www.chembk.com/en/chem/2-BroMo-1-Methyl-3-(trifluoroMethyl)benzene
https://www.chembk.com/en/chem/2-BroMo-1-Methyl-3-(trifluoroMethyl)benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
2-bromo-1-methyl-3-
IUPAC Name _ [2]
(trifluoromethyl)benzene
CAS Number 1099597-98-4 [1]12]
Molecular Formula CsHeBrFs [1]
Molecular Weight 245.03 g/mol [1]
Appearance Colorless liquid [1][2]
Odor Strong, pungent [1]
Melting Point -18 °C [1]
Boiling Point 152-153 °C [1]
Density 1.538 g/mL at 25 °C [1]
- Insoluble in water; Soluble in
Solubility [1]
ethanol, acetone, chloroform
Store sealed in a dry place at
Storage [2]

room temperature

Experimental Protocols: Determination of Physical

Properties

While specific experimental documentation for this compound is not publicly detailed, the

following outlines standard methodologies for determining its key physical properties.

2.1. Determination of Melting Point

e Apparatus: Capillary tube melting point apparatus.

e Procedure: A small, dry sample of the compound is packed into a capillary tube and placed

in the melting point apparatus. The temperature is gradually increased, and the range from

which the substance first begins to melt until it becomes completely liquid is recorded. For

substances with melting points below room temperature, a cryostat is employed.
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2.2. Determination of Boiling Point
o Apparatus: Distillation setup with a thermometer, heating mantle, and condenser.

e Procedure: The compound is heated in a distillation flask. The temperature at which the
liquid boils and its vapor phase is in equilibrium with the liquid phase at a given pressure is
recorded as the boiling point. The thermometer bulb should be positioned just below the side
arm of the distillation head to ensure an accurate reading of the vapor temperature.

2.3. Determination of Density
e Apparatus: Pycnometer or a digital density meter.

e Procedure: The mass of a clean, dry pycnometer is determined. It is then filled with the
sample liquid, and the mass is measured again. The volume of the pycnometer is known,
allowing for the calculation of density (mass/volume). The measurement is conducted at a
constant, specified temperature (e.g., 25 °C) to ensure accuracy.[1]

2.4. Determination of Solubility
e Apparatus: Vials, magnetic stirrer, and analytical balance.

e Procedure: A known volume of a solvent (e.g., water, ethanol, acetone) is placed in a vial.
Small, measured amounts of 2-Bromo-1-methyl-3-(trifluoromethyl)benzene are added
incrementally while stirring. The point at which no more solute dissolves, and a saturated
solution is formed, is noted. Solubility can then be expressed qualitatively (e.g., insoluble,
soluble) or quantitatively (e.g., in g/100 mL).[1]

Application in Organic Synthesis: A Workflow
Visualization

As an organic synthetic reagent, 2-Bromo-1-methyl-3-(trifluoromethyl)benzene serves as a
precursor for introducing bromo and trifluoromethyl-substituted toluene moieties into larger
molecules. The following diagram illustrates its logical workflow in the development of new
chemical entities.
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Workflow: Application in Synthesis
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Caption: Synthetic utility of 2-Bromo-1-methyl-3-(trifluoromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1291846#physical-properties-of-2-bromo-1-methyl-3-
trifluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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